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Compound of Interest

Compound Name: Cobalt(ll) oxide

Cat. No.: B074363

Introduction

Cobalt(ll) oxide (Co0O), a p-type semiconductor, has garnered significant interest within the
research community for its application in chemiresistive gas sensors.[1] Its unique electronic
properties and high surface-to-volume ratio in nanostructured forms make it a promising
material for detecting a variety of hazardous and volatile gases.[2] The sensing mechanism of
CoO-based sensors relies on the change in electrical resistance upon exposure to target gas
molecules, a process influenced by surface adsorption and redox reactions.[3] These sensors
typically operate at elevated temperatures (200-500°C) to enhance reaction kinetics and
improve sensitivity.[1][3] This document provides a comprehensive overview of CoO's
application in gas sensing, including its performance metrics, detailed experimental protocols,
and the fundamental sensing mechanism.

Sensing Mechanism

The gas sensing capability of p-type semiconductors like Cobalt(ll) oxide is primarily a surface
phenomenon. In an ambient air environment, oxygen molecules are adsorbed onto the CoO
surface. These adsorbed oxygen molecules capture electrons from the CoO, creating electron
holes (h+) and forming a hole-accumulation layer, which decreases the sensor's resistance.
When a reducing gas (like CO, HzS, or ethanol) is introduced, it reacts with the adsorbed
oxygen ions, releasing the trapped electrons back to the CoO. This process reduces the
concentration of charge carriers (holes), thereby increasing the sensor's resistance. The
magnitude of this resistance change is proportional to the concentration of the target gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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